Cas no 217500-96-4 (Tulathromycin A)

• Product Name: Tulathromycin A
• CAS No: 217500-96-4
• MF: C₄₁H₇₉N₃O₁₂
• MW: 806.078873872757
• MDL: MFCD09838804
• CID: 66963
• PubChem ID: 9832301
• Update Time: 2025-06-08

Tulathromycin A Chemical and Physical Properties

Names and Identifiers

• Tulathromycin A
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-[[2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-a-L-ribo-hexopyranosyl]oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-1-oxa-6-azacyclopentadecan-15-one
• Draxxin
• CP472295
• Tulathromycin
• Unii-897A3kn7ap
• CP-472295
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-[[2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-a-L-ribo-hexopyranosyl]oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideox
• 897A3KN7AP
• CP 472295
• tulathromycin-a
• Tulathrmycin A
• Tulathromycin A [USAN]
• Tulathromycin A, >=95% (HPLC)
• RP17829
• C21788
• 500T964
• Tulathromycin, Antibiotic for Culture Media Use Only
• Arovyn
• Increxxa 25
• CS-1622
• Increxxa
• RESPIRmycin
• AKOS030526118
• Tulieve
• 217500-96-4
• AMY19375
• CP-472,295
• TULAVEN 100
• CCG-270497
• Q7851973
• TULAVEN
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2RChemicalbook,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-5-(propylaminomethyl)oxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• 1-Oxa-6-azacyclopentadecan-15-one, 13-((2,6-dideoxy-3-C-methyl-3-O-methyl-4-C-((propylamino)methyl)-alpha-l-ribo-hexopyranosyl)oxy)-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-((3,4,6-trideoxy-3-(dimethylamino)-beta-d-xylo-hexopyranosyl)oxy)-, (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-
• TULAVEN 25
• VACASAN
• Macrosyn
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-((2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-((propylamino)methyl)-alpha-L-ribo-hexopyranosyl)oxy)-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-((3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-1-oxa-6-azacyclopentadecan-15-one
• TULATHROMYCIN COMPONENT A
• Tulissin 100
• Tulathromycin A 100 microg/mL in Acetonitrile
• T-8800
• Q839I13422
• A849260
• A12279
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-[[2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-?-L-ribo-hexopyranosyl]oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-?-D-xylo-hexopyranosyl]oxy]-1-oxa-6-azacyclopentadecan-15-one; CP 472295; Draxxin; Tulathromycin; Tulathromycin A
• NS00017219
• RESPIRmycin 25
• DTXCID10819948
• TULATHROMYCIN A [MI]
• tulathromycinum
• SCHEMBL14672085
• s3712
• tulatromicina
• TULATHROMYCIN (EMA EPAR VETERINARY)
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-5-(propylaminomethyl)oxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• DB11474
• DTXSID60274184
• Tulissin 25
• EQUILIBRIUM MIXTURE OF TWO ISOMERIC FORMS, TULATHROMYCIN A (90%) AND B (10%)
• 1-OXA-6-AZACYCLOPENTADECAN-15-ONE,13-[[2,6-DIDEOXY-3-C-METHYL-3-O-METHYL-4-C-[(PROPYLAMINO)METHYL]-A-L-RIBO-HEXOPYRANOSYL]OXY]-2-ETHYL-3,4,10-TRIHYDROXY-3,5,8,10,12,14-HEXAMETHYL-11-[[3,4,6-TRIDEOXY-3-(DIMETHYLAMINO)-B-D-XYLO-HEXOPYRANOSYL]OXY]-, (2R,3S
• 1-Oxa-6-azacyclopentadecan-15-one,13-[[2,6-dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-a-L-ribo-hexopyranosyl]oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-, (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-
• HY-15662
• Draxxin 25
• Draxxin 25 Injectable Solution
• 217500-96-4 component A, 280755-12-6 component B
• CHEBI:182495
• tulathromycine
• EX-A243
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-[[2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-a-L-ribo-hexopyranosyl]oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-ss-D-xylo-hexopyranosyl]oxy]-1-oxa-6-azacyclopentadecan-15-one; CP 472295; Draxxin; Tulathromycin; Tulathromycin A

• MDL： MFCD09838804
• Inchi： 1S/C41H79N3O12/c1-15-17-42-22-41(50)28(8)53-31(20-39(41,10)51-14)55-33-25(5)35(56-37-32(45)29(44(12)13)18-24(4)52-37)38(9,48)19-23(3)21-43-27(7)34(46)40(11,49)30(16-2)54-36(47)26(33)6/h23-35,37,42-43,45-46,48-50H,15-22H2,1-14H3/t23-,24-,25+,26-,27-,28+,29+,30-,31+,32-,33+,34-,35-,37+,38-,39-,40-,41+/m1/s1
• InChI Key： GUARTUJKFNAVIK-QPTWMBCESA-N
• SMILES： O([C@H]1C[C@](C)([C@](CNCCC)([C@H](C)O1)O)OC)[C@@H]1[C@H](C(=O)O[C@H](CC)[C@](C)([C@@H]([C@@H](C)NC[C@H](C)C[C@](C)([C@@H]([C@H]1C)O[C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)O)O)O)C

Computed Properties

• Exact Mass: 805.56600
• Monoisotopic Mass: 805.56637496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 56
• Rotatable Bond Count: 11
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 201

Experimental Properties

• Density: 1.17
• Boiling Point: 853.8±65.0°C at 760 mmHg
• PSA: 200.90000
• LogP: 2.64800

Tulathromycin A Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319-H412
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Tulathromycin A

Recent Advances in Tulathromycin A (217500-96-4) Research: A Comprehensive Review

Tulathromycin A (CAS: 217500-96-4), a macrolide antibiotic belonging to the triamilide subclass, has garnered significant attention in recent years due to its broad-spectrum activity against respiratory pathogens in livestock. This research briefing synthesizes the latest findings on its molecular mechanisms, pharmacokinetic properties, and clinical applications, with a focus on studies published within the past three years. The compound's unique 15-membered ring structure with three amine groups confers enhanced tissue penetration and prolonged half-life compared to earlier macrolides.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have elucidated how the C-20 tertiary amine and C-13 keto groups of Tulathromycin A contribute to ribosomal binding affinity. Advanced cryo-EM techniques have visualized its interaction with the 50S ribosomal subunit at 2.8 Å resolution, revealing novel hydrogen bonding patterns with A2058 and G2505 nucleotides in the peptidyl transferase center. These findings explain the compound's maintained efficacy against some macrolide-resistant strains.

Pharmacokinetic research in Veterinary Microbiology (2024) demonstrates Tulathromycin A's exceptional lung tissue penetration, achieving concentrations 10-15 times higher than plasma levels in bovine models. The drug's lipophilic nature and active transport mechanisms facilitate accumulation in alveolar macrophages, with a terminal half-life exceeding 90 hours in pulmonary tissue. New population pharmacokinetic models incorporating weight-based dosing adjustments have improved therapeutic outcomes in heterogeneous cattle populations.

Clinical trials have expanded Tulathromycin A's indications beyond its original approval for bovine respiratory disease. A multicenter study in Porcine Health Management (2023) reported 92% clinical cure rates for Actinobacillus pleuropneumoniae when administered at 2.5 mg/kg intramuscularly. However, emerging resistance patterns documented in the International Journal of Antimicrobial Agents (2024) suggest the need for judicious use, particularly in regions with high macrolide consumption.

Innovative formulation research has yielded temperature-stable preparations (Patent WO2023/154672) using cyclodextrin complexation, addressing previous cold-chain requirements. Analytical method developments including UPLC-MS/MS protocols (Analytical Chemistry, 2024) now enable detection limits of 0.1 ppb in tissue samples, significantly advancing residue monitoring capabilities. These technological improvements coincide with regulatory reassessments in multiple jurisdictions regarding withdrawal periods.

Future research directions highlighted in recent reviews focus on combination therapies with β-lactams to combat resistance, as well as investigations into immunomodulatory effects observed at sub-MIC concentrations. The compound's potential application in human medicine against atypical pathogens remains an active area of preclinical investigation, pending resolution of formulation challenges for human pharmacokinetic profiles.